2-(2-Bromo-2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinoline

Specification

• CAS No.: 1225804-49-8
• Molecular Formula: C13H16BrNO
• Molecular Weight: 282.18 g/mol
• IUPAC Name: 2-bromo-1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-methylpropan-1-one
• Standard InChI: InChI=1S/C13H16BrNO/c1-13(2,14)12(16)15-8-7-10-5-3-4-6-11(10)9-15/h3-6H,7-9H2,1-2H3
• Standard InChI Key: CPZCRUOTCBYSED-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)N1CCC2=CC=CC=C2C1)Br
• Canonical SMILES: CC(C)(C(=O)N1CCC2=CC=CC=C2C1)Br

Introduction

Chemical Identity and Properties

2-(2-Bromo-2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinoline is a complex organic molecule that belongs to the tetrahydroisoquinoline class of compounds. These compounds are recognized for their presence in various biologically active substances and pharmaceutical agents.

Basic Chemical Information

The compound is characterized by several identifying parameters that define its chemical identity:

Parameter	Value
CAS Number	1225804-49-8
Molecular Formula	C₁₃H₁₆BrNO
Molecular Weight	282.18 g/mol
IUPAC Name	2-bromo-1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-methylpropan-1-one
Standard InChI	InChI=1S/C13H16BrNO/c1-13(2,14)12(16)15-8-7-10-5-3-4-6-11(10)9-15/h3-6H,7-9H2,1-2H3
Standard InChIKey	CPZCRUOTCBYSED-UHFFFAOYSA-N

The compound contains a tetrahydroisoquinoline scaffold with a brominated acyl group attachment, which contributes to its unique chemical properties and potential biological activity. The molecular structure includes a brominated carbon atom that serves as a potential reactive site for various chemical transformations.

GHS Classification (United States)	Category
Skin irritation	Category 2
Eye irritation	Category 2A
Specific target organ toxicity - single exposure	Category 3, Respiratory system

The compound carries the signal word "Warning" and is associated with the following hazard statements:

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Precautionary Measures

To ensure safe handling and minimize risks, the following precautionary statements have been established:

Precautionary Statement	Code	Description
Prevention	P261	Avoid breathing dust/fume/gas/mist/vapors/spray
	P264	Wash skin thoroughly after handling
	P271	Use only outdoors or in a well-ventilated area
	P280	Wear protective gloves/protective clothing/eye protection/face protection
Response	P302+P352	IF ON SKIN: Wash with plenty of soap and water
	P304+P340	IF INHALED: Remove to fresh air and keep at rest in a position comfortable for breathing
	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
	P312	Call a poison center or doctor if you feel unwell
	P321	Specific treatment (see supplemental first aid instructions on this label)
	P332+P313	If skin irritation occurs: Get medical advice/attention
	P337+P313	If eye irritation persists: Get medical advice/attention
	P362	Take off contaminated clothing and wash before reuse
Storage	P403+P233	Store in a well-ventilated place. Keep container tightly closed
	P405	Store locked up
Disposal	P501	Dispose of contents/container to an approved waste disposal plant

These precautionary measures emphasize the importance of proper handling, storage, and disposal procedures to minimize health risks associated with exposure to this compound.

Synthesis Methods and Chemical Reactions

The preparation of 2-(2-Bromo-2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinoline involves several synthetic strategies and reaction pathways.

Applications and Research Significance

2-(2-Bromo-2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinoline has several potential applications, particularly in pharmaceutical and medicinal chemistry research.

Pharmaceutical Applications

Tetrahydroisoquinoline derivatives are well-known for their diverse biological activities, and the incorporation of a brominated acyl group in this compound may confer additional pharmacological properties. The compound's structure suggests potential interactions with biological targets such as enzymes or receptors, making it a candidate for drug development research.

Research Findings and Patent Literature

Research on 2-(2-Bromo-2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinoline and related compounds is documented in scientific and patent literature. Patents such as US6133409A and US11008313B2 provide insights into synthetic methods and applications of similar compounds in pharmaceutical contexts. These patents may describe novel synthetic approaches, formulation strategies, or specific therapeutic applications that leverage the unique structural features of this compound class.

Current Availability and Research Status

It is worth noting that the compound appears to be primarily available for research and development purposes, with restrictions limiting its use to qualified technical personnel. Some commercial suppliers have listed this product as discontinued, which may reflect changes in research interests or market demands for this specific compound.